methyl 3-(N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]sulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C19H19NO7S2/c1-25-14-8-7-13(18(21)26-2)11-15(14)29(23,24)20-12-19(22,16-5-3-9-27-16)17-6-4-10-28-17/h3-11,20,22H,12H2,1-2H3
• InChI Key: BTQVGNXXLQBUQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O
• Molecular Formula: C19H19NO7S2
• Molecular Weight: 437.5 g/mol
• CAS No.: 2034264-75-8

Description

This compound is a complex organic molecule that contains several interesting substructures, including furan, thiophene, and a sulfamoyl group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Thiophene is also a heterocyclic compound, but it consists of a five-membered ring with four carbon atoms and a sulfur atom.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Chemical Synthesis and Methylation Studies : The methylation of 3-acylbenzofuran-2(3H)-ones, closely related in structure to the compound , has been explored to understand the chemical reactivity and formation of various derivatives. This research provides insights into tautomeric forms and methylation mechanisms, which are crucial for developing synthetic methodologies for complex organic compounds (Elix & Ferguson, 1973).

Heterocyclic Compound Synthesis

• Formation of Heterocyclic Phosphorus Compounds : Studies on organophosphorus compounds have highlighted routes to synthesize phosphorins from 2-hydroxy-, 2-mercapto-, and 2-aminobenzoic acids and their derivatives. Such research underscores the potential for creating heterocyclic compounds that could have varied scientific applications, including pharmaceuticals and materials science (El‐Barbary & Lawesson, 1981).

Pharmacological Activities

• Anti-inflammatory and Antioxidative Effects : Novel furanyl derivatives from the red seaweed Gracilaria opuntia, though structurally distinct, share a thematic relevance with the compound of interest. These derivatives exhibit significant anti-inflammatory and antioxidative properties in vitro, highlighting the potential for similar compounds to possess bioactive properties that could be leveraged in pharmacology and drug development (Makkar & Chakraborty, 2018).

Liquid Crystal and Material Science

• Heterocyclic Liquid Crystals : The synthesis of heterocyclic structures, such as those containing benzothiazole moieties, which exhibit liquid crystalline phases. This research area is pertinent to materials science, especially in the development of new materials for electronic displays and optical devices. The methodology and structural analysis can provide a foundation for synthesizing and characterizing compounds with specific physical properties (Ha et al., 2009).